![molecular formula C14H21NO B1484926 1-{[Benzyl(ethyl)amino]methyl}cyclobutan-1-ol CAS No. 2148472-46-0](/img/structure/B1484926.png)
1-{[Benzyl(ethyl)amino]methyl}cyclobutan-1-ol
Overview
Description
Scientific Research Applications
Synthesis of Cyclobutane Derivatives
Synthetic Methodologies : A study by Ghisu et al. (2016) introduced a practical protocol for constructing quaternary α-benzyl- and α-allyl-α-methylamino cyclobutanones, which are important scaffolds for synthesizing highly substituted tryptamines and cyclobuta-fused indolines. This methodology underscores the utility of cyclobutane derivatives in synthesizing complex organic molecules (Ghisu et al., 2016).
Chiral Cyclobutane γ-Amino Acids : André et al. (2011) reported on the enantiomerically pure synthesis of 2-(aminomethyl)cyclobutane-1-carboxylic acid. The process involved a photochemical [2+2] cycloaddition, highlighting the cyclobutane core's relevance in producing chiral building blocks for medicinal chemistry (André et al., 2011).
Application in Coordination Polymers and Luminescent Materials
Coordination Polymers and Luminescent Properties : Dai et al. (2012) explored the synthesis and luminescent properties of zinc(II) coordination polymers using tetrakis(4-pyridyl)cyclobutane. Their work demonstrates the potential of cyclobutane derivatives in the development of materials with unique optical properties (Dai et al., 2012).
Advanced Organic Synthesis
Multigram Synthesis of Building Blocks : Ryabukhin et al. (2018) discussed the multigram synthesis of 3,3-difluorocyclobutyl-substituted building blocks, showcasing the adaptability of cyclobutane derivatives in synthesizing a wide range of functionalized compounds. This study is indicative of the importance of cyclobutane frameworks in synthetic organic chemistry (Ryabukhin et al., 2018).
Mechanism of Action
Target of Action
It is known that this compound serves as a crucial building block in the synthesis of advanced pharmaceuticals and agrochemicals . Therefore, its targets would likely depend on the specific compounds it is used to synthesize.
Mode of Action
It is known that this compound has a unique blend of reactivity and selectivity, which makes it an invaluable tool for researchers and chemists . This suggests that it may interact with its targets in a variety of ways, depending on the specific context of its use.
Result of Action
The molecular and cellular effects of 1-{[Benzyl(ethyl)amino]methyl}cyclobutan-1-ol’s action would depend on the specific compounds it is used to synthesize . As a building block in the synthesis of various pharmaceuticals and agrochemicals, it could potentially have a wide range of effects .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors .
properties
IUPAC Name |
1-[[benzyl(ethyl)amino]methyl]cyclobutan-1-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21NO/c1-2-15(12-14(16)9-6-10-14)11-13-7-4-3-5-8-13/h3-5,7-8,16H,2,6,9-12H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KERIGDABBGXYBH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC1=CC=CC=C1)CC2(CCC2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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